Cas no 923-01-3 (2-amino-3-cyanopropanoic acid)

• Product Name: 2-amino-3-cyanopropanoic acid
• CAS No: 923-01-3
• MF: C₄H₆N₂O₂
• MW: 114.102640628815
• CID: 804389
• PubChem ID: 13538
• Update Time: 2025-04-19

2-amino-3-cyanopropanoic acid Chemical and Physical Properties

Names and Identifiers

• Alanine, 3-cyano-
• 2-amino-3-cyanopropanoic acid
• 3-cyanoalanine
• 2-Amino-3-cyano-propionic acid
• US10227314, Compound 2-amino-3-cyanopropanoic acid
• EN300-1297298
• NGZ6PU7PK7
• NSC529055
• BCNA
• UNII-NGZ6PU7PK7
• beta-Cyanoalanine
• CHEBI:132546
• 3E8B5C62-B7AD-4B16-9B3D-3E2153F58601
• (1R,2S)-(+)-2-AMINOCYCLOHEX-3-ENECARBOXYLICACIDHYDROCHLORIDE
• cyanoalanine
• 923-01-3
• BXRLWGXPSRYJDZ-UHFFFAOYSA-N
• beta-Cyanolalanine
• NSC-529055
• cyano-l-alanine
• .beta.-Cyanoalanine
• BDBM367674
• SCHEMBL149791
• NSC 529055
• beta-cyanoalanin
• .beta.-Cyanolalanine

• Inchi： 1S/C4H6N2O2/c5-2-1-3(6)4(7)8/h3H,1,6H2,(H,7,8)
• InChI Key： BXRLWGXPSRYJDZ-UHFFFAOYSA-N
• SMILES： OC(C(CC#N)N)=O

Computed Properties

• Exact Mass: 114.042927438g/mol
• Monoisotopic Mass: 114.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Density: 1.3565 (rough estimate)
• Boiling Point: 213.59°C (rough estimate)
• Refractive Index: 1.4487 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids